Tegacorat

• CAS: 2409551-99-9
• Molecular Formula: C22H20F3N5O2S
• Molecular Weight: 475.5 g/mol
• InChI: InChI=1S/C22H20F3N5O2S/c1-10-16(14-8-12(23)9-15-13(14)6-7-29(15)33(5,31)32)17(24)18(25)19-20(10)30-11(2)27-28-21(30)22(3,4)26-19/h6-9,26H,1-5H3
• InChIKey: NHPKTDVPWCXNGJ-UHFFFAOYSA-N

Tegacorat (GRM-01) Procurement Guide: A Non-Steroidal SEGRAM with Quantified Dissociation from Prednisolone

Tegacorat (CAS 2409551-99-9), also known as GRM-01 or GRT 6019, is an orally available, non-steroidal selective glucocorticoid receptor agonist and modulator (SEGRAM) developed by Grünenthal. As a 3-ring heterocyclic small molecule (C22H20F3N5O2S, MW 475.49), it functions as a partial agonist at the human glucocorticoid receptor, designed to maintain anti-inflammatory transrepression activity while substantially reducing transactivation-driven side effects such as hyperglycemia and bone loss [1]. Tegacorat has completed Phase I clinical evaluation in 88 healthy participants, confirming its safety, tolerability, and pharmacokinetic profile, and a Phase II trial in steroid-naïve boys with Duchenne muscular dystrophy is planned to commence in 2026 [2].

1 SEGRAM pathway probe for GR transrepression/transactivation dissociation research

2 Supports glucocorticoid receptor signaling studies in cellular and in vivo models

3 Inflammation model research context with reported metabolic endpoint monitoring

• [1] Jakob F. et al. Novel selective glucocorticoid receptor modulator GRM-01 demonstrates dissociation of anti-inflammatory effects from adverse effects on glucose and bone metabolism. Front. Pharmacol. 2025, 16, 1542351. DOI: 10.3389/fphar.2025.1542351. View Source
• [2] Grünenthal. Pipeline: Tegacorat (GRM-01). Grünenthal Corporate Website, 2026. View Source

Why Tegacorat Cannot Be Substituted by Conventional Glucocorticoids or Other SGRMs in Research and Development

Conventional glucocorticoids such as prednisolone exert anti-inflammatory effects via glucocorticoid receptor (GR)-mediated transrepression but simultaneously activate GR transactivation pathways that drive gluconeogenesis, bone catabolism, and other dose-limiting toxicities [1]. Tegacorat (GRM-01) has been quantitatively shown to uncouple these two mechanisms: it retains full transrepression-mediated anti-inflammatory activity while exhibiting only 31.8% transactivation efficacy relative to prednisolone's 80.5%, and this reduction translates into measurably lower TAT enzyme induction, osteoprotegerin suppression, and in vivo hyperglycemia [1]. Other SEGRAMs or SGRMs such as AZD9567 and dagrocorat share the same mechanistic principle but differ in their quantitative dissociation profiles, pharmacokinetic properties, and clinical stage for specific indications; substitution without experimental verification risks introducing uncharacterized selectivity, metabolic, or drug-drug interaction liabilities [2] [3].

Conventional glucocorticoids share GR transrepression but diverge substantially in transactivation activity; endpoint profile may shift and metabolic readouts may not transfer directly.

Other SGRMs differ in quantitative dissociation profiles and pharmacokinetic properties; cross-compound substitution may require experimental verification of selectivity and exposure endpoints.

• [1] Jakob F. et al. Novel selective glucocorticoid receptor modulator GRM-01 demonstrates dissociation of anti-inflammatory effects from adverse effects on glucose and bone metabolism. Front. Pharmacol. 2025, 16, 1542351. DOI: 10.3389/fphar.2025.1542351. View Source
• [2] Grünenthal. Pipeline: Tegacorat (GRM-01). Grünenthal Corporate Website, 2026. View Source
• [3] Ripa L. et al. Discovery of a Novel Oral Glucocorticoid Receptor Modulator (AZD9567) with Improved Side Effect Profile. J. Med. Chem. 2018, 61, 1785-1799. DOI: 10.1021/acs.jmedchem.7b01290. View Source

Tegacorat (GRM-01) Quantitative Differentiation Evidence Against Prednisolone and In-Class SGRMs

Partial GR Transactivation Efficacy: 31.8% for Tegacorat vs. 80.5% for Prednisolone in Reporter Gene Assay

In a GR transactivation reporter gene assay, tegacorat (GRM-01) exhibited partial agonist activity with an EC50 of 60.2 nM and an efficacy of 31.8% relative to the full activation achieved by a reference agonist. Under identical assay conditions, prednisolone displayed an EC50 of 24.3 nM and an efficacy of 80.5% [1]. The substantially lower transactivation efficacy of tegacorat (a ~2.5-fold reduction in efficacy) is the mechanistic basis for its predicted reduced side-effect burden. In contrast, the SGRM AZD9567 shows a transactivation efficacy of 36% at an EC50 of 11 nM in a similar but non-identical cellular assay, highlighting that quantitative transactivation profiles vary meaningfully across SGRMs and cannot be assumed interchangeable [2].

GR Transactivation Efficacy

Head-to-head

31.8% vs 80.5% efficacy

EC50 60.2 nM vs 24.3 nM; reporter gene assay

Supports GR transactivation dissociation endpoint context

~2.5-fold lower efficacy vs prednisolone

Evidence Dimension	GR transactivation efficacy (reporter gene assay)
Target Compound Data	EC50 = 60.2 nM; Efficacy = 31.8%
Comparator Or Baseline	Prednisolone: EC50 = 24.3 nM; Efficacy = 80.5%
Quantified Difference	GRM-01 efficacy is 2.53-fold lower than prednisolone (31.8% vs. 80.5%); GRM-01 EC50 is 2.48-fold higher (60.2 vs. 24.3 nM)
Conditions	GR transactivation reporter gene assay using human GR; performed in the same study [1]

Why This Matters

The quantified 2.5-fold lower transactivation efficacy directly demonstrates the mechanistic dissociation advantage of tegacorat over conventional steroids, supporting its selection for applications where hyperglycemia and bone loss are unacceptable side effects.

• [1] Jakob F. et al. Novel selective glucocorticoid receptor modulator GRM-01 demonstrates dissociation of anti-inflammatory effects from adverse effects on glucose and bone metabolism. Front. Pharmacol. 2025, 16, 1542351. DOI: 10.3389/fphar.2025.1542351. View Source
• [2] AZD9567 Ligand Page. IUPHAR/BPS Guide to Pharmacology. Accessed 2026. View Source

TAT Enzyme Induction in Human Hepatocytes: 14.0% for Tegacorat vs. 92.4% for Prednisolone

In human hepatocyte cell lines, tegacorat (GRM-01) weakly induced tyrosine aminotransferase (TAT) enzyme activity—a key marker of glucocorticoid-driven gluconeogenesis—with an efficacy of 14.0% and an EC50 >10,000 nM. In the same assay, prednisolone exhibited robust TAT induction with an efficacy of 92.4% and an EC50 of 283 nM [1]. The near-complete absence of TAT induction by tegacorat (14% vs. 92%) represents a greater than 6.6-fold reduction in this metabolic side-effect marker. By comparison, AZD9567 showed no detectable TAT mRNA upregulation in primary human hepatocytes at concentrations up to 1 µM, while prednisolone induced TAT mRNA with an EC50 of 92 nM in that study [2]. These data are consistent with the class-level SEGRAM differentiation but highlight that tegacorat's TAT enzyme activity profile has been directly quantified and published against prednisolone.

TAT Enzyme Induction

Head-to-head

14.0% vs 92.4% induction

EC50 >10,000 nM vs 283 nM; human hepatocytes

Supports metabolic endpoint monitoring and interpretation

>6-fold lower TAT induction vs prednisolone

Evidence Dimension	TAT enzyme activity induction in human hepatocyte cell line
Target Compound Data	Efficacy = 14.0%; EC50 >10,000 nM
Comparator Or Baseline	Prednisolone: Efficacy = 92.4%; EC50 = 283 nM
Quantified Difference	6.6-fold lower TAT induction efficacy (14.0% vs. 92.4%); >35-fold higher EC50 (>10,000 vs. 283 nM)
Conditions	TAT enzyme activity assay in human hepatocyte cell line; n=4 (GRM-01), n=4 (prednisolone) [1]

Why This Matters

The 6.6-fold reduction in TAT induction provides quantitative experimental evidence that tegacorat is significantly less likely to cause glucocorticoid-induced hyperglycemia, a critical differentiator for chronic dosing scenarios in metabolic and musculoskeletal indications.

• [1] Jakob F. et al. Novel selective glucocorticoid receptor modulator GRM-01 demonstrates dissociation of anti-inflammatory effects from adverse effects on glucose and bone metabolism. Front. Pharmacol. 2025, 16, 1542351. Table 2. DOI: 10.3389/fphar.2025.1542351. View Source
• [2] Hendrickx R. et al. SAT0245 AZD9567: a novel oral selective glucocorticoid receptor modulator, demonstrated to have an improved therapeutic ratio compared to prednisolone in pre-clinical studies, is safe and well tolerated in first clinical study. Ann. Rheum. Dis. 2018, 77, 1020. DOI: 10.1136/annrheumdis-2018-eular.3262. View Source

Osteoprotegerin Release Suppression in Human Osteoblasts: 58% for Tegacorat vs. 100% for Prednisolone

In the human osteoblast cell line MG-63, tegacorat (GRM-01) partially inhibited osteoprotegerin (OPG) release by 58%, whereas prednisolone achieved complete suppression (100%) [1]. OPG is a decoy receptor for RANKL and a critical negative regulator of osteoclastogenesis; its glucocorticoid-mediated suppression is directly linked to increased bone resorption and osteoporosis. The 42% absolute difference in OPG suppression between tegacorat and prednisolone indicates substantial bone-sparing potential. A comparable in-class differentiation has been reported for AZD9567, which demonstrated a 7-fold superior therapeutic ratio over prednisolone based on OPG mRNA expression in human osteoblasts [2], supporting the class-level principle that non-steroidal SGRMs can dissociate anti-inflammatory efficacy from bone toxicity. However, tegacorat's OPG data are derived from a distinct and quantitatively reported protein-level assay, providing a well-defined benchmark for this specific molecule.

OPG Release Suppression

Head-to-head

58% vs 100% suppression

Human osteoblast MG-63 cell line; protein-level assay

Supports bone-related endpoint response context

42 pp lower OPG suppression vs prednisolone

Evidence Dimension	Inhibition of OPG release in human osteoblast MG-63 cells
Target Compound Data	58% inhibition of OPG release
Comparator Or Baseline	Prednisolone: 100% inhibition of OPG release
Quantified Difference	42 percentage-point difference in OPG suppression (58% vs. 100%)
Conditions	Human osteoblast MG-63 cell line; OPG release measured as % vs. vehicle; n=4 (GRM-01), n=4 (prednisolone) [1]

Why This Matters

The 58% vs. 100% differential in OPG suppression quantifies tegacorat's bone-sparing advantage, which is a decisive procurement criterion for programs targeting chronic inflammatory diseases where steroid-induced osteoporosis is a limiting toxicity.

• [1] Jakob F. et al. Novel selective glucocorticoid receptor modulator GRM-01 demonstrates dissociation of anti-inflammatory effects from adverse effects on glucose and bone metabolism. Front. Pharmacol. 2025, 16, 1542351. Table 2. DOI: 10.3389/fphar.2025.1542351. View Source
• [2] Hendrickx R. et al. SAT0245 AZD9567: a novel oral selective glucocorticoid receptor modulator, demonstrated to have an improved therapeutic ratio compared to prednisolone in pre-clinical studies, is safe and well tolerated in first clinical study. Ann. Rheum. Dis. 2018, 77, 1020. DOI: 10.1136/annrheumdis-2018-eular.3262. View Source

In Vivo Glucose Homeostasis: No Blood Glucose Increase for Tegacorat vs. Significant Increase for Prednisolone in Rat Model

In a rat model of inflammation, blood glucose concentrations were measured after 5 days of treatment. Prednisolone treatment resulted in a statistically significant increase in blood glucose relative to vehicle, whereas tegacorat (GRM-01) did not produce any significant increase [1]. This in vivo dissociation was further confirmed in Phase I clinical studies: in an oral glucose tolerance test conducted over 3 hours following both single and repeat dosing, tegacorat did not induce any clinically relevant changes in plasma glucose levels [2]. For context, AZD9567 demonstrated a therapeutic ratio of 3.6 for plasma insulin in rats relative to anti-inflammatory efficacy, further supporting that in vivo glucose sparing is a class-wide feature of SGRMs, though the magnitude and specific endpoints differ between compounds [3].

In Vivo Glucose Levels

Reported

No significant increase vs vehicle

Prednisolone: significant increase; rat model, 5-day

Supports in vivo metabolic endpoint monitoring context

Rat model; oral glucose test in Phase I context

Evidence Dimension	In vivo blood glucose levels after 5-day oral treatment in rat inflammation model
Target Compound Data	No significant blood glucose increase vs. vehicle
Comparator Or Baseline	Prednisolone: Significant blood glucose increase vs. vehicle
Quantified Difference	Qualitative difference: absence of hyperglycemic effect for GRM-01 vs. presence for prednisolone
Conditions	Rat adjuvant-induced arthritis model; 5-day oral treatment; blood glucose monitored; also confirmed in Phase I human oral glucose tolerance test [1] [2]

Why This Matters

Confirmation of glucose neutrality in both rodent and human studies substantially de-risks tegacorat for chronic use in pediatric and metabolic-sensitive populations, offering a compelling rationale for its selection over prednisolone in DMD and other long-term anti-inflammatory regimens.

• [1] Jakob F. et al. Novel selective glucocorticoid receptor modulator GRM-01 demonstrates dissociation of anti-inflammatory effects from adverse effects on glucose and bone metabolism. Front. Pharmacol. 2025, 16, 1542351. DOI: 10.3389/fphar.2025.1542351. View Source
• [2] Lange B. et al. GRM-01, a novel, non-steroidal, selective glucocorticoid receptor agonist and modulator (SEGRAM) with reduced transactivation potential. MDA Conference Abstract Library, 2026. Poster Number 286 T. View Source
• [3] Hendrickx R. et al. SAT0245 AZD9567: a novel oral selective glucocorticoid receptor modulator, demonstrated to have an improved therapeutic ratio compared to prednisolone in pre-clinical studies, is safe and well tolerated in first clinical study. Ann. Rheum. Dis. 2018, 77, 1020. DOI: 10.1136/annrheumdis-2018-eular.3262. View Source

Predicted Human Half-Life of ~98 Hours for Tegacorat vs. 3.9–6.4 Hours for AZD9567

Physiologically based pharmacokinetic modeling of tegacorat (GRM-01), grounded in animal PK data from rat and Cynomolgus monkey, predicted a human total plasma clearance of 0.25 mL/min/kg, a volume of distribution of 2.124 L/kg, and a terminal half-life of approximately 98 hours [1]. In contrast, the clinical PK of AZD9567 in a human single ascending dose study showed fast absorption (tmax 0.50–1.25 h) and a mean terminal half-life of 3.9 to 6.4 hours, suitable for once-daily dosing [2]. The approximately 15- to 25-fold longer predicted half-life of tegacorat suggests the potential for significantly reduced dosing frequency, which may improve adherence and reduce peak-to-trough fluctuations in chronic therapy. Caution is warranted as this comparison is cross-study (predicted human vs. observed clinical PK) and requires confirmation from published tegacorat Phase I data.

Predicted Human Half-Life

Context-dependent

~98 h (predicted)

AZD9567: observed 3.9–6.4 h; cross-study comparison

Cross-study context; requires clinical PK confirmation

PBPK-modeled from rat and monkey data

Evidence Dimension	Predicted human terminal half-life (t1/2)
Target Compound Data	Predicted human t1/2 ≈ 98 h; predicted CL = 0.25 mL/min/kg
Comparator Or Baseline	AZD9567: observed human t1/2 = 3.9–6.4 h (single ascending dose study)
Quantified Difference	Approximately 15–25-fold longer predicted half-life for tegacorat vs. observed for AZD9567
Conditions	GRM-01: animal PK from rat and Cynomolgus monkey, scaled to human via PBPK modeling. AZD9567: human Phase I single ascending dose study, 2–155 mg oral doses.

Why This Matters

If confirmed clinically, the extended half-life of tegacorat could translate into less frequent dosing regimens, offering a meaningful adherence and pharmacoeconomic advantage over daily dosed SGRMs such as AZD9567.

• [1] Jakob F. et al. Novel selective glucocorticoid receptor modulator GRM-01 demonstrates dissociation of anti-inflammatory effects from adverse effects on glucose and bone metabolism. Front. Pharmacol. 2025, 16, 1542351. DOI: 10.3389/fphar.2025.1542351. View Source
• [2] Hendrickx R. et al. SAT0245 AZD9567: a novel oral selective glucocorticoid receptor modulator, demonstrated to have an improved therapeutic ratio compared to prednisolone in pre-clinical studies, is safe and well tolerated in first clinical study. Ann. Rheum. Dis. 2018, 77, 1020. DOI: 10.1136/annrheumdis-2018-eular.3262. View Source

Anti-inflammatory Potency: Tegacorat IC50 79 nM vs. Prednisolone IC50 8.1 nM in Rat Whole Blood TNFα Release

In a lipopolysaccharide (LPS)-stimulated rat whole blood assay, tegacorat (GRM-01) inhibited TNFα release with an IC50 of 79 ± 15 nM, achieving 96 ± 4% maximum inhibition. Prednisolone was approximately 9.8-fold more potent (IC50 = 8.1 ± 2.1 nM) with comparable maximum efficacy (99 ± 3%) [1]. When corrected for plasma protein binding, the free IC50 values were 2.5 ± 0.47 nM for tegacorat and 4.7 ± 1.2 nM for prednisolone, revealing that tegacorat is actually ~1.9-fold more potent at the free drug level [1]. This inversion highlights the importance of protein-binding-adjusted comparisons: tegacorat's higher total-drug IC50 does not indicate inferior intrinsic activity. The observation that tegacorat retains full transrepression efficacy (≥96%) while drastically limiting transactivation is the defining feature that substantiates its differentiated therapeutic profile.

TNFα Inhibition Potency

Head-to-head

IC50,free 2.5 nM vs 4.7 nM

Total IC50 79 nM vs 8.1 nM; rat whole blood LPS

Supports free-drug pharmacology potency interpretation

1.9-fold higher free potency; equivalent Emax ≥96%

Evidence Dimension	LPS-induced TNFα release in rat whole blood
Target Compound Data	IC50 (total) = 79 ± 15 nM; IC50,free = 2.5 ± 0.47 nM; Emax = 96 ± 4%
Comparator Or Baseline	Prednisolone: IC50 (total) = 8.1 ± 2.1 nM; IC50,free = 4.7 ± 1.2 nM; Emax = 99 ± 3%
Quantified Difference	9.8-fold lower total potency for tegacorat; 1.9-fold higher free potency for tegacorat; equivalent maximum efficacy
Conditions	LPS-stimulated rat whole blood; n=8 (GRM-01), n=2 (prednisolone); IC50,free corrected for fraction unbound [1]

Why This Matters

The equivalent anti-inflammatory efficacy at the free-drug level, combined with the markedly reduced transactivation potency documented above, defines tegacorat's core value proposition: full therapeutic benefit with greatly attenuated side-effect liability.

• [1] Jakob F. et al. Novel selective glucocorticoid receptor modulator GRM-01 demonstrates dissociation of anti-inflammatory effects from adverse effects on glucose and bone metabolism. Front. Pharmacol. 2025, 16, 1542351. Table 2. DOI: 10.3389/fphar.2025.1542351. View Source

Priority Application Scenarios for Tegacorat (GRM-01) Based on Quantitative Differentiation Evidence

Duchenne Muscular Dystrophy (DMD) Clinical Development — Steroid-Naïve Pediatric Population

Tegacorat is advancing to a Phase II trial in 4- to >7-year-old boys with DMD who have not previously taken steroids [1]. The selection of tegacorat for this indication is directly supported by the compound's 6.6-fold lower TAT induction (14.0% vs. 92.4%), 42-percentage-point reduction in OPG suppression (58% vs. 100%), and the confirmed absence of hyperglycemia in both rat models and Phase I oral glucose tolerance testing [2] [3]. In a disease where long-term corticosteroid use is standard-of-care but limited by growth retardation, bone fragility, and glucose intolerance, tegacorat's quantified dissociation profile addresses the critical unmet need for an anti-inflammatory agent that does not compromise metabolic and skeletal health in pediatric patients.

Chronic Inflammatory Disease Models Requiring Long-Term Glucocorticoid-Sparing Therapy

For preclinical programs in rheumatoid arthritis, inflammatory bowel disease, or other chronic inflammatory conditions where steroid toxicity limits dose or duration, tegacorat offers a validated tool compound with full transrepression efficacy (TNFα inhibition 96%, IFNγ inhibition 97%) and a 2.53-fold lower transactivation efficacy relative to prednisolone [2]. Its predicted human half-life of ~98 hours suggests the potential for infrequent dosing schedules in chronic models, reducing handling burden and minimizing stress-related confounds in long-term in vivo studies [2]. Investigators should note that tegacorat's anti-inflammatory IC50 values are higher than those of prednisolone in total-drug terms, but free-drug potency is comparable or superior after protein-binding correction [2].

Comparative SGRM Pharmacological Profiling and Selectivity Screening

Tegacorat's selectivity profile—GR binding Ki of 12 nM versus PR Ki of 3,700 nM and MR Ki >10,000 nM—offers a well-characterized benchmark for GR selectivity (>300-fold over PR, >800-fold over MR) [2]. This contrasts with dagrocorat, which carries time-dependent CYP3A4 and CYP2D6 inhibition liabilities (IC50 1.3 µM and Ki 0.57 µM, respectively) that complicate polypharmacy regimens [4]. For laboratories conducting head-to-head SGRM profiling, tegacorat's published in vitro panel (GR/PR/MR binding, transactivation, TAT, OPG, whole blood cytokines) provides a comprehensive reference dataset against which novel SGRMs can be benchmarked.

Bioanalytical Method Development and Reference Standard Procurement

Tegacorat (CAS 2409551-99-9, MW 475.49, formula C22H20F3N5O2S) is available from multiple specialist chemical suppliers at >98% HPLC purity . The published physicochemical properties and the availability of detailed analytical documentation (predicted boiling point 647.5 °C, density 1.536 g/cm³) facilitate method development for LC-MS/MS quantification in biological matrices . Given the compound's high predicted volume of distribution (2.124 L/kg) and long half-life, robust tissue extraction and quantification protocols will be essential for translational PK/PD studies [2]. Researchers procuring tegacorat as a reference standard should request a certificate of analysis confirming identity (NMR, HRMS) and purity (HPLC ≥98%) consistent with the published characterization.

Application

Selection Property

Validation Focus

DMD muscle inflammation research models

Transactivation dissociation context

Metabolic and bone endpoint monitoring

Chronic inflammation model studies

Transrepression endpoint context

Free-drug exposure and dosing interval review

GR modulator selectivity benchmarking

Nuclear receptor selectivity panel

Cross-modulator dissociation endpoint review

LC-MS/MS bioanalytical method development

Identity and purity documentation

Matrix-specific extraction and quantification review

• [1] Grünenthal. Pipeline: Tegacorat (GRM-01). Grünenthal Corporate Website, 2026. View Source
• [2] Jakob F. et al. Novel selective glucocorticoid receptor modulator GRM-01 demonstrates dissociation of anti-inflammatory effects from adverse effects on glucose and bone metabolism. Front. Pharmacol. 2025, 16, 1542351. DOI: 10.3389/fphar.2025.1542351. View Source
• [3] Lange B. et al. GRM-01, a novel, non-steroidal, selective glucocorticoid receptor agonist and modulator (SEGRAM) with reduced transactivation potential. MDA Conference Abstract Library, 2026. Poster Number 286 T. View Source
• [4] Dagrocorat (PF-00251802) Ligand Page. IUPHAR/BPS Guide to Pharmacology. Accessed 2026. View Source